Cas no 2649035-66-3 (3-{5H,6H-imidazo2,1-b1,3thiazol-3-yl}propan-1-ol)

• Product Name: 3-{5H,6H-imidazo2,1-b1,3thiazol-3-yl}propan-1-ol
• CAS No: 2649035-66-3
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 5570134
• PubChem ID: 165593488
• Update Time: 2025-05-30

3-{5H,6H-imidazo2,1-b1,3thiazol-3-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2649035-66-3
• EN300-1636604
• 3-{5H,6H-imidazo[2,1-b][1,3]thiazol-3-yl}propan-1-ol
• 3-{5H,6H-imidazo2,1-b1,3thiazol-3-yl}propan-1-ol

• Inchi： 1S/C8H12N2OS/c11-5-1-2-7-6-12-8-9-3-4-10(7)8/h6,11H,1-5H2
• InChI Key： KMEWCDWQTNUXIG-UHFFFAOYSA-N
• SMILES： S1C=C(CCCO)N2C1=NCC2

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.1Ų

Additional information on 3-{5H,6H-imidazo2,1-b1,3thiazol-3-yl}propan-1-ol

Comprehensive Overview of 3-{5H,6H-imidazo[2,1-b][1,3]thiazol-3-yl}propan-1-ol (CAS No. 2649035-66-3)

3-{5H,6H-imidazo[2,1-b][1,3]thiazol-3-yl}propan-1-ol (CAS No. 2649035-66-3) is a heterocyclic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique imidazo[2,1-b][1,3]thiazole core, exhibits promising biological activities, making it a subject of interest for drug discovery and development. In this article, we delve into the properties, applications, and market relevance of this compound, while addressing common queries and trends in the scientific community.

The molecular structure of 3-{5H,6H-imidazo[2,1-b][1,3]thiazol-3-yl}propan-1-ol features a fused imidazole-thiazole ring system, which is known for its versatility in interacting with biological targets. The presence of a propan-1-ol side chain enhances its solubility and potential for derivatization, making it a valuable scaffold for designing novel therapeutic agents. Researchers have explored its role in modulating enzyme activity and receptor binding, particularly in the context of anti-inflammatory and antimicrobial applications.

One of the key reasons for the growing interest in 3-{5H,6H-imidazo[2,1-b][1,3]thiazol-3-yl}propan-1-ol is its potential in addressing drug-resistant infections, a pressing global health concern. With the rise of antibiotic-resistant bacteria, scientists are actively seeking new chemical entities that can bypass existing resistance mechanisms. Preliminary studies suggest that derivatives of this compound exhibit broad-spectrum activity against pathogenic strains, positioning it as a candidate for further investigation.

In addition to its antimicrobial potential, 3-{5H,6H-imidazo[2,1-b][1,3]thiazol-3-yl}propan-1-ol has shown promise in cancer research. The imidazo[2,1-b][1,3]thiazole moiety is known to interact with cellular pathways involved in proliferation and apoptosis. Recent studies have highlighted its ability to inhibit specific kinases and other signaling molecules, making it a potential lead compound for targeted cancer therapies. This aligns with the current trend in oncology, where precision medicine and small-molecule inhibitors are gaining traction.

The synthesis of 3-{5H,6H-imidazo[2,1-b][1,3]thiazol-3-yl}propan-1-ol involves multi-step organic reactions, often starting from commercially available thiazole and imidazole precursors. Optimizing the yield and purity of this compound is a focal point for chemists, as it directly impacts its applicability in downstream research. Advances in green chemistry have also influenced its production, with efforts to reduce hazardous byproducts and improve sustainability.

From a market perspective, the demand for 3-{5H,6H-imidazo[2,1-b][1,3]thiazol-3-yl}propan-1-ol is driven by its dual utility in pharmaceuticals and agrochemicals. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to support academic and industrial R&D. Its versatility as a building block for more complex molecules further enhances its commercial value, particularly in the context of fragment-based drug design.

For researchers and procurement specialists, understanding the storage and handling of 3-{5H,6H-imidazo[2,1-b][1,3]thiazol-3-yl}propan-1-ol is crucial. While it is not classified as a hazardous material, standard laboratory precautions should be observed to ensure stability and prevent degradation. Proper storage conditions, such as maintaining a cool, dry environment, can extend its shelf life and preserve its efficacy for experimental use.

Looking ahead, the future of 3-{5H,6H-imidazo[2,1-b][1,3]thiazol-3-yl}propan-1-ol lies in its continued exploration across diverse therapeutic areas. With the integration of AI-driven drug discovery platforms, researchers can accelerate the identification of its optimal applications and derivatives. This compound exemplifies the intersection of traditional medicinal chemistry and modern technological advancements, offering a glimpse into the next generation of bioactive molecules.

In summary, 3-{5H,6H-imidazo[2,1-b][1,3]thiazol-3-yl}propan-1-ol (CAS No. 2649035-66-3) represents a compelling area of study for scientists and industry professionals alike. Its multifaceted properties and potential applications underscore its relevance in contemporary research, addressing critical challenges in healthcare and beyond. As the scientific community continues to unravel its capabilities, this compound is poised to make significant contributions to the advancement of life sciences and material innovation.